methyl 2-methylpiperazine-2-carboxylate dihydrochloride
Overview
Description
Methyl 2-methylpiperazine-2-carboxylate dihydrochloride (M2MPCDH) is an organic compound belonging to the class of carboxylic acids. It has a molecular weight of 246.32 g/mol and a melting point of approximately 221-223 °C. It is a colorless, odorless, and crystalline solid at room temperature. M2MPCDH has been used in various scientific and medical applications, including as a reagent in organic synthesis, as a catalyst in biochemistry and as a therapeutic agent in medicine.
Mechanism of Action
Methyl 2-methylpiperazine-2-carboxylate dihydrochloride acts as a proton acceptor and helps to facilitate the transfer of protons from one molecule to another. It is also believed to act as an acid catalyst, which helps to speed up the rate of a chemical reaction.
Biochemical and Physiological Effects
methyl 2-methylpiperazine-2-carboxylate dihydrochloride has been studied for its potential effects on biochemical and physiological processes. Studies have shown that it can act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the body. It has also been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators. In addition, it has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
Methyl 2-methylpiperazine-2-carboxylate dihydrochloride has several advantages for use in lab experiments. It is relatively stable and has a high melting point, making it suitable for use in a wide range of temperatures. It is also relatively inexpensive, making it a cost-effective reagent for use in experiments. However, it is also relatively insoluble in water, making it difficult to use in aqueous solutions.
Future Directions
Methyl 2-methylpiperazine-2-carboxylate dihydrochloride has potential applications in a variety of fields, including pharmaceuticals, agriculture, and biotechnology. In the pharmaceutical field, it could be used as a therapeutic agent for the treatment of various diseases. In agriculture, it could be used as an insecticide or herbicide. In biotechnology, it could be used as a catalyst for the synthesis of various compounds. In addition, further research is needed to explore its potential as an inhibitor of enzymes involved in the production of inflammatory mediators.
Synthesis Methods
Methyl 2-methylpiperazine-2-carboxylate dihydrochloride can be synthesized by the reaction of 2-methylpiperazine-2-carboxylic acid with two equivalents of hydrochloric acid in anhydrous acetonitrile. The reaction yields the dihydrochloride salt of the compound. The reaction is carried out at room temperature and can be monitored by thin-layer chromatography.
Scientific Research Applications
Methyl 2-methylpiperazine-2-carboxylate dihydrochloride has been used in a variety of scientific research applications, including as a reagent in organic synthesis and as a catalyst in biochemistry. In organic synthesis, it has been used as a coupling agent for the synthesis of peptides and as a reagent for the synthesis of thiazolidinones. In biochemistry, it has been used as a catalyst for the synthesis of anilines and for the transesterification of amino acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-methylpiperazine-2-carboxylate dihydrochloride involves the reaction of 2-methylpiperazine with methyl chloroformate followed by treatment with hydrochloric acid to yield the dihydrochloride salt.", "Starting Materials": [ "2-methylpiperazine", "methyl chloroformate", "hydrochloric acid" ], "Reaction": [ "2-methylpiperazine is reacted with methyl chloroformate in the presence of a base such as triethylamine to yield methyl 2-methylpiperazine-2-carboxylate.", "The resulting product is then treated with hydrochloric acid to yield the dihydrochloride salt of methyl 2-methylpiperazine-2-carboxylate." ] } | |
CAS RN |
2763777-38-2 |
Product Name |
methyl 2-methylpiperazine-2-carboxylate dihydrochloride |
Molecular Formula |
C7H16Cl2N2O2 |
Molecular Weight |
231.1 |
Purity |
95 |
Origin of Product |
United States |
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